Cas no 217472-90-7 (ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate)

• Product Name: ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate
• CAS No: 217472-90-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD16317662
• CID: 5174442
• PubChem ID: 10633443
• Update Time: 2025-06-11

ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α,α,2-trimethyl-β-oxo-, ethyl ester
• Ethyl 2,2-dimethyl-3-oxo-3-(o-tolyl)propanoate
• ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate

• MDL： MFCD16317662
• Inchi： 1S/C14H18O3/c1-5-17-13(16)14(3,4)12(15)11-9-7-6-8-10(11)2/h6-9H,5H2,1-4H3
• InChI Key： MEGHJRVFVDFBOZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(=O)C(C)(C)C(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate

Ethyl 2,2-Dimethyl-3-(2-Methylphenyl)-3-Oxopropanoate (CAS No. 217472-90-7): An Overview of Its Properties and Applications

Ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate (CAS No. 217472-90-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in various chemical processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

Ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate is a member of the ester family, specifically an α-keto ester. Its molecular formula is C14H18O3, with a molecular weight of approximately 234.30 g/mol. The compound features a central ketone group flanked by an ethyl ester and a substituted phenyl ring. The presence of the methyl groups on the α-carbon provides additional stability and reactivity to the molecule.

The physical properties of ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate include a melting point of around 55-58°C and a boiling point of approximately 160°C at reduced pressure. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various synthetic reactions and industrial processes.

Synthesis Methods

The synthesis of ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate can be achieved through several routes, each with its own advantages and challenges. One common method involves the condensation of ethyl acetoacetate with α-bromotoluene in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via an electrophilic substitution mechanism, forming the desired α-keto ester product.

Another approach involves the Claisen condensation of ethyl acetoacetate with methyl phenyl ketone in the presence of a strong base like sodium ethoxide. This method is particularly useful for large-scale production due to its high yield and mild reaction conditions.

Applications in Organic Synthesis

Ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate is widely used as an intermediate in organic synthesis due to its reactivity and functional group versatility. One notable application is in the synthesis of complex natural products and pharmaceuticals. For example, it can serve as a building block for the construction of chiral centers through asymmetric catalysis or enantioselective transformations.

In recent studies, researchers have explored the use of α-keto esters like ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate in the development of novel catalysts for asymmetric reactions. These catalysts have shown promise in improving the efficiency and selectivity of various synthetic processes, making them valuable tools in both academic and industrial settings.

Pharmaceutical Research and Development

The pharmaceutical industry has shown significant interest in compounds like ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate due to their potential as intermediates in drug discovery and development. One area of focus is their use in the synthesis of bioactive molecules with therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of α-keto esters in the synthesis of potent inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate that exhibit selective inhibition against kinases implicated in cancer progression. These findings underscore the importance of this compound as a valuable starting material for drug design.

Mechanistic Studies and Reactivity Profiles

To better understand the reactivity and potential applications of ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate, researchers have conducted extensive mechanistic studies using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. These studies have provided insights into the electronic structure and reactivity patterns of the compound.

A key finding from these investigations is that the presence of the methyl groups on the α-carbon enhances the electrophilicity of the carbonyl group, making it more susceptible to nucleophilic attack. This property is particularly useful in reactions involving nucleophilic substitution or addition processes.

Safety Considerations and Handling Guidelines

While ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate is generally considered safe for laboratory use when proper precautions are taken, it is important to handle this compound with care to avoid potential hazards. It is recommended to work under well-ventilated conditions and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In case of accidental exposure or spillage, immediate action should be taken to neutralize or contain the compound according to standard laboratory protocols. Additionally, proper disposal methods should be followed to ensure environmental safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into compounds like ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate promises to uncover new applications and improve existing synthetic methods. As our understanding of its reactivity and properties continues to evolve, this compound is likely to play an increasingly important role in various fields such as organic synthesis, pharmaceutical research, and materials science.

In conclusion, Ethyl 2,2-dimethyl-3-(2-methylphenyl)-3-oxopropanoate (CAS No. 217472-90-7) represents a valuable chemical entity with a wide range of potential applications. Its unique molecular structure and reactivity make it an attractive intermediate for both academic research and industrial processes. By continuing to explore its properties and applications, scientists can unlock new possibilities for innovation and advancement in chemistry-related fields.